Cas no 1568105-51-0 ((1R)-1-5-fluoro-2-(trifluoromethyl)phenylethan-1-ol)

(1R)-1-[5-Fluoro-2-(trifluoromethyl)phenyl]ethan-1-ol is a chiral fluorinated aromatic alcohol with potential applications in pharmaceutical and fine chemical synthesis. Its stereospecific (R)-configuration and the presence of both fluorine and trifluoromethyl groups enhance its utility as a building block for bioactive molecules, particularly in the development of CNS-active compounds and enzyme inhibitors. The electron-withdrawing properties of the substituents influence reactivity, enabling selective transformations. This compound is characterized by high purity and stability under standard conditions, making it suitable for rigorous synthetic workflows. Its structural features may contribute to improved metabolic stability and binding affinity in drug discovery contexts. Proper handling requires standard laboratory precautions for fluorinated organics.

(1R)-1-5-fluoro-2-(trifluoromethyl)phenylethan-1-ol structure

1568105-51-0 structure

Product Name:(1R)-1-5-fluoro-2-(trifluoromethyl)phenylethan-1-ol

CAS No:1568105-51-0

MF:C₉H₈F₄O

MW:208.152836799622

CID:5856078

PubChem ID:81548132

Update Time:2025-10-19

(1R)-1-5-fluoro-2-(trifluoromethyl)phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

- (αR)-5-Fluoro-α-methyl-2-(trifluoromethyl)benzenemethanol
- (1R)-1-5-fluoro-2-(trifluoromethyl)phenylethan-1-ol
- 1568105-51-0
- (1R)-1-[5-Fluoro-2-(trifluoromethyl)phenyl]ethanol
- (1R)-1-[5-fluoro-2-(trifluoromethyl)phenyl]ethan-1-ol
- AKOS020126808
- EN300-1930223
- Inchi： 1S/C9H8F4O/c1-5(14)7-4-6(10)2-3-8(7)9(11,12)13/h2-5,14H,1H3/t5-/m1/s1
- InChI Key： GAEWCNMPWCSUNM-RXMQYKEDSA-N
- SMILES： FC(C1C=CC(=CC=1[C@@H](C)O)F)(F)F

Computed Properties

Exact Mass: 208.05112752g/mol
Monoisotopic Mass: 208.05112752g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 192
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 20.2Å²

(1R)-1-5-fluoro-2-(trifluoromethyl)phenylethan-1-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-1930223-0.05g	(1R)-1-[5-fluoro-2-(trifluoromethyl)phenyl]ethan-1-ol	1568105-51-0	95%	0.05g	$218.0	2023-09-17
Enamine	EN300-1930223-0.1g	(1R)-1-[5-fluoro-2-(trifluoromethyl)phenyl]ethan-1-ol	1568105-51-0	95%	0.1g	$326.0	2023-09-17
Enamine	EN300-1930223-0.25g	(1R)-1-[5-fluoro-2-(trifluoromethyl)phenyl]ethan-1-ol	1568105-51-0	95%	0.25g	$466.0	2023-09-17
Enamine	EN300-1930223-0.5g	(1R)-1-[5-fluoro-2-(trifluoromethyl)phenyl]ethan-1-ol	1568105-51-0	95%	0.5g	$735.0	2023-09-17
Enamine	EN300-1930223-1.0g	(1R)-1-[5-fluoro-2-(trifluoromethyl)phenyl]ethan-1-ol	1568105-51-0	95%	1g	$943.0	2023-06-02
Enamine	EN300-1930223-2.5g	(1R)-1-[5-fluoro-2-(trifluoromethyl)phenyl]ethan-1-ol	1568105-51-0	95%	2.5g	$1848.0	2023-09-17
Enamine	EN300-1930223-5.0g	(1R)-1-[5-fluoro-2-(trifluoromethyl)phenyl]ethan-1-ol	1568105-51-0	95%	5g	$2732.0	2023-06-02
Enamine	EN300-1930223-10.0g	(1R)-1-[5-fluoro-2-(trifluoromethyl)phenyl]ethan-1-ol	1568105-51-0	95%	10g	$4052.0	2023-06-02
Enamine	EN300-1930223-1g	(1R)-1-[5-fluoro-2-(trifluoromethyl)phenyl]ethan-1-ol	1568105-51-0	95%	1g	$943.0	2023-09-17
Enamine	EN300-1930223-5g	(1R)-1-[5-fluoro-2-(trifluoromethyl)phenyl]ethan-1-ol	1568105-51-0	95%	5g	$2732.0	2023-09-17